Cas no 76437-39-3 (Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl-)

• Product name: Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl-
• CAS No: 76437-39-3
• MF: C₈H₃NF₄
• MW: 189.10972
• CID: 537792
• PubChem ID: 11788735

Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3,5,6-tetrafluoro-4-methyl-
• 2,3,5,6-tetrafluoro-4-methylbenzonitrile
• 4-methyl-2,3,5,6-tetrafluorobenzonitrile
• 76437-39-3
• 4-cyano-2,3,5,6-tetrafluorotoluene
• SCHEMBL1808331
• starbld0013946
• NUSQQHOHSBCDQX-UHFFFAOYSA-N
• DTXSID10472653

• Inchi： InChI=1S/C8H3F4N/c1-3-5(9)7(11)4(2-13)8(12)6(3)10/h1H3
• InChI Key： NUSQQHOHSBCDQX-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1F)F)C#N)F)F

Computed Properties

• Exact Mass: 189.02019
• Monoisotopic Mass: 189.02016175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles